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Compound of Interest

Compound Name: 3'-Fluorobiphenyl-3-ylamine

Cat. No.: B1304069 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3'-Fluorobiphenyl-3-ylamine. It is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Molecular and Physical Data
3'-Fluorobiphenyl-3-ylamine, with the CAS number 400751-05-5, is a fluorinated aromatic

amine.[1] The key quantitative data for this compound are summarized in the table below.

Parameter Value Reference

Molecular Formula C12H10FN [1]

Molecular Weight 187.21 g/mol [1][2]

CAS Number 400751-05-5 [1]

Molecular Structure
The structure of 3'-Fluorobiphenyl-3-ylamine consists of two phenyl rings linked together.

One ring is substituted with a fluorine atom at the 3' position, and the other is substituted with

an amine group at the 3 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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